3-Methoxy-6-methylpyrazine-2-carbaldehyde

• Molecular Formula: C7H8N2O2
• Molecular Weight: 152.15 g/mol
• IUPAC Name: 3-methoxy-6-methylpyrazine-2-carbaldehyde
• InChI: InChI=1S/C7H8N2O2/c1-5-3-8-7(11-2)6(4-10)9-5/h3-4H,1-2H3
• InChI Key: CQSBYUOGJUNBFQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CN=C(C(=N1)C=O)OC

Description

3-Methoxy-6-methylpyrazine-2-carbaldehyde is a useful research compound. Its molecular formula is C7H8N2O2 and its molecular weight is 152.15 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

After dissolving 300 mg of methyl 3-methoxy-6-methylpyrazine-2-carboxylate in a mixture of 5 ml toluene/5 ml dichloromethane, the solution was cooled to −78° C. Next, 1.21 ml of diisobutylaluminium hydride (1.5 M, toluene solution) was added dropwise and the mixture was stirred for 1 hour. After adding 10 ml of 1N hydrochloric acid dropwise to the reaction solution, extraction was performed with ethyl acetate. The organic layer was washed with 1N hydrochloric acid, a saturated sodium bicarbonate solution and saturated brine in that order and dried over anhydrous magnesium sulfate, and then the solvent was distilled off under reduced pressure. The residue was purified by silica gel column chromatography (solvent: n-hexane/ethyl acetate) to obtain the title compound (118 mg, 47% yield).